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Abstract

Jervinone, a C-nor-D-homosteroidal jerveratrum alkaloid, is a metabolite of the naturally
occurring compound jervine. First identified from the fermentation of jervine with the fungus
Cunninghamella elegans, Jervinone presents a unique chemical scaffold that is of significant
interest to the scientific community. This technical guide provides a detailed overview of the
chemical structure and known properties of Jervinone, including its physicochemical
characteristics and biological profile. The document aims to serve as a foundational resource
for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identity

Jervinone is characterized by a complex, polycyclic structure typical of jerveratrum alkaloids.
Its chemical identity is established through its unique molecular formula, weight, and specific
identifiers.

Chemical Structure Diagram

The two-dimensional chemical structure of Jervinone is depicted below. This structure was
elucidated primarily through 1D- and 2D-NMR analyses.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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